2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-1-naphthylacetamide

• IUPAC Name: 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C21H17N3O2S/c25-19(22-18-12-6-10-16-9-4-5-11-17(16)18)14-27-21-24-23-20(26-21)13-15-7-2-1-3-8-15/h1-12H,13-14H2,(H,22,25)
• InChI Key: BNXITWQIPPWYLX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=NN=C(O2)SCC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H17N3O2S
• Molecular Weight: 375.4 g/mol

Description

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-1-naphthylacetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a member of the oxadiazole family of compounds, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-1-naphthylacetamide is not fully understood, but it is thought to involve the inhibition of various signaling pathways that are involved in cancer cell growth and proliferation. It has been shown to inhibit the activity of certain enzymes, such as cyclin-dependent kinases (CDKs) and histone deacetylases (HDACs), which are involved in regulating the cell cycle and gene expression. By inhibiting these enzymes, this compound can induce cell cycle arrest and promote apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, this compound has been found to exhibit other biochemical and physiological effects. It has been shown to have anti-inflammatory activity by inhibiting the production of certain cytokines and chemokines that are involved in the inflammatory response. It has also been found to have neuroprotective activity by reducing oxidative stress and inflammation in the brain. Furthermore, it has been shown to have antimicrobial activity against various bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-1-naphthylacetamide for lab experiments is its potent anti-cancer activity and low toxicity towards normal cells. This makes it a promising candidate for further development as an anti-cancer agent. However, one of the limitations of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-1-naphthylacetamide. One area of focus could be on the development of more efficient synthesis methods for this compound, which could improve its availability for further research. Another area of focus could be on the identification of the specific signaling pathways and targets that are affected by this compound, which could provide insight into its mechanism of action and potential therapeutic applications. Additionally, further studies could be conducted to evaluate the efficacy and safety of this compound in animal models of cancer and other diseases.

Scientific Research Applications

2-[(5-benzyl-1,3,4-oxadiazol-2-yl)thio]-N-1-naphthylacetamide has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been found to exhibit potent anti-cancer activity against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. In addition, it has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. Furthermore, it has been found to have low toxicity towards normal cells, making it a promising candidate for further development as an anti-cancer agent.